Cas no 896353-14-3 (4-methanesulfonyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-methanesulfonyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 896353-14-3
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 5805182
• PubChem ID: 16799691
• Update Time: 2025-06-25

4-methanesulfonyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• IJCPIJSVHDGEIR-HNENSFHCSA-N
• AKOS024660325
• F2558-0281
• 4-methanesulfonyl-N-[(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 4-methylsulfonyl-N-(3,5,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
• (Z)-4-(methylsulfonyl)-N-(3,5,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 896353-14-3
• 4-methanesulfonyl-N-(2Z)-3,5,7-trimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C18H18N2O3S2/c1-11-9-12(2)16-15(10-11)20(3)18(24-16)19-17(21)13-5-7-14(8-6-13)25(4,22)23/h5-10H,1-4H3/b19-18+
• InChI Key： IJCPIJSVHDGEIR-VHEBQXMUSA-N
• SMILES： C(/N=C1\N(C)C2=CC(C)=CC(C)=C2S\1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 374.07588479g/mol
• Monoisotopic Mass: 374.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų